Cas no 1805520-97-1 (2,4-Bis(trifluoromethyl)-3-methylanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-3-methylanisole
• CAS No: 1805520-97-1
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 5008752
• Update Time: 2025-06-27

2,4-Bis(trifluoromethyl)-3-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-methylanisole

• Inchi： 1S/C10H8F6O/c1-5-6(9(11,12)13)3-4-7(17-2)8(5)10(14,15)16/h3-4H,1-2H3
• InChI Key： FBECFQZQQQBCFI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Bis(trifluoromethyl)-3-methylanisole

2,4-Bis(trifluoromethyl)-3-methylanisole (CAS No. 1805520-97-1): An Overview of Its Properties and Applications

2,4-Bis(trifluoromethyl)-3-methylanisole (CAS No. 1805520-97-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and a methoxy group attached to an aromatic ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 2,4-Bis(trifluoromethyl)-3-methylanisole is C₁₁H₉F₆O, and its molecular weight is approximately 283.18 g/mol. The compound's trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. The methoxy group on the aromatic ring further enhances the compound's solubility in organic solvents and its ability to participate in various chemical reactions.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their unique properties. 2,4-Bis(trifluoromethyl)-3-methylanisole has been explored for its potential as a lead compound in the development of new drugs. Studies have shown that the presence of trifluoromethyl groups can improve the metabolic stability and bioavailability of drug candidates, making them more effective in treating various diseases.

One notable application of 2,4-Bis(trifluoromethyl)-3-methylanisole is in the field of antimicrobial agents. Research has demonstrated that fluorinated compounds can exhibit potent antimicrobial activity against a wide range of bacteria and fungi. The specific structure of 2,4-Bis(trifluoromethyl)-3-methylanisole may enhance its ability to disrupt microbial cell membranes, thereby inhibiting their growth and proliferation.

Beyond pharmaceutical applications, 2,4-Bis(trifluoromethyl)-3-methylanisole has also found use in materials science. The compound's high thermal stability and low reactivity make it suitable for use as a functional additive in polymers and coatings. For example, it can be incorporated into polymer matrices to improve their mechanical properties and resistance to environmental factors such as UV radiation and chemical degradation.

In the context of organic synthesis, 2,4-Bis(trifluoromethyl)-3-methylanisole serves as a versatile building block for the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to tailor its properties for specific applications. Recent studies have explored the use of this compound in the synthesis of novel materials with unique optical and electronic properties.

The synthesis of 2,4-Bis(trifluoromethyl)-3-methylanisole typically involves multistep processes that require precise control over reaction conditions. Common synthetic routes include the reaction of fluoroalkylating agents with substituted phenols or anisoles. Advances in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale.

In terms of safety and handling, it is important to note that while 2,4-Bis(trifluoromethyl)-3-methylanisole is not classified as a hazardous material, proper precautions should be taken when handling it in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The environmental impact of 2,4-Bis(trifluoromethyl)-3-methylanisole is another area of ongoing research. While there is limited data available on its environmental fate and effects, studies are being conducted to assess its potential impact on ecosystems. These studies aim to ensure that the use of this compound does not pose significant risks to human health or the environment.

In conclusion, 2,4-Bis(trifluoromethyl)-3-methylanisole (CAS No. 1805520-97-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific disciplines.